Cas no 1492362-88-5 (Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl-)

• Product Name: Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl-
• CAS No: 1492362-88-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD32852020
• CID: 5219395
• Update Time: 2025-10-30

Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl-

• MDL： MFCD32852020
• Inchi： 1S/C13H20N2O/c1-10-8-15(9-11(2)14-10)12-5-4-6-13(7-12)16-3/h4-7,10-11,14H,8-9H2,1-3H3
• InChI Key： DEOZDDTXHSJDQH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CC(C)NC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl-

Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl-

Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- is a compound with the CAS number 1492362-88-5. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The piperazine structure is a key feature of this molecule, providing a rigid framework that can be modified for various applications in pharmaceuticals and materials science.

The 1-(3-methoxyphenyl) substituent attached to the piperazine ring introduces aromaticity and a methoxy group, which can influence the compound's electronic properties and reactivity. The 3,5-dimethyl groups further modify the structure by adding methyl groups at specific positions on the piperazine ring. These substituents not only affect the physical properties of the compound but also play a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas, such as cancer and neurodegenerative diseases. The compound's unique structure allows for diverse interactions with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- has shown promise in materials science. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a building block for advanced materials. Scientists are investigating its potential in creating high-performance polymers with tailored properties for applications in electronics and environmental remediation.

The synthesis of Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From a structural perspective, the compound's molecular formula is C₁₄H₂₀N₂O, with a molecular weight of approximately 240 g/mol. Its physical properties include a melting point around 180°C and solubility in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for various laboratory applications and industrial processes.

In conclusion, Piperazine, 1-(3-methoxyphenyl)-3,5-dimethyl- is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups position it as an important molecule in both academic research and industrial applications.